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Compound Name: Oxadiazon

Cat. No.: B1677825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

transport of the herbicide oxadiazon in various soil types. By summarizing key quantitative

data, detailing experimental methodologies, and visualizing critical processes, this document

serves as an essential resource for understanding the behavior of oxadiazon in the terrestrial

environment.

Physicochemical Properties and Environmental Fate
Overview
Oxadiazon is a pre-emergent herbicide used for the control of annual grasses and broadleaf

weeds. Its environmental behavior is governed by a combination of its inherent

physicochemical properties and the characteristics of the soil to which it is applied. Oxadiazon
is characterized by its low water solubility and moderate volatility. In the environment, it is

broken down by microbes and sunlight.[1]

The herbicide has a low potential to leach into groundwater but an intermediate potential for

surface runoff and a high potential for loss on eroded soil.[1] Its persistence in soil is notable,

with a typical half-life of around 60 days, though this can range from 3 to 6 months.[1][2]
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Quantitative Data on Oxadiazon's Fate and
Transport in Soil
The following tables summarize the key parameters influencing the fate and transport of

oxadiazon in soil, compiled from various scientific studies. These parameters include the soil

sorption coefficient (Kd), the organic carbon-normalized sorption coefficient (Koc), the

Freundlich adsorption coefficient (Kf), and the dissipation half-life (DT50).

Table 1: Soil Sorption Coefficients (Kd and Koc) of Oxadiazon

Soil Type
Organic
Carbon
(%)

pH Clay (%) Kd (mL/g)
Koc
(mL/g)

Referenc
e

Not

Specified
- - - - 676 - 3,236

Not

Specified
- - - - 979 - 1527 [3]

Red Oxisol 4.3 - 4.9 - 40.9 1.40 - [4]

Tropical

Rice Soils
0.86 - 1.00 4.7 - 7.2 3.0 - 45.5

23.43 -

28.07

2,343 -

2,718

Table 2: Freundlich Adsorption Coefficients (Kf) of Oxadiazon

Soil Type
Organic
Carbon (%)

1/n Kf (mL/g) Reference

Not Specified 1.1 - 5.2 0.855 - 0.958 12.73 - 62.15 [3]

Ando Soil 5.2 - 150 [3]

Gray Lowland

Soil
1.4 - 120 [3]

Light Ando Soil 1.1 - 100 [3]
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Table 3: Dissipation Half-Life (DT50) of Oxadiazon in Different Soil Systems
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Soil
Condition

Organic
Matter
Content

pH
Clay
Content (%)

DT50 (days) Reference

Field Soil

(0.00-0.05 m

depth)

49.0 g/dm³ - - 56 [5]

Field Soil

(0.00-0.05 m

depth)

43.0 g/dm³ - - 51 [5]

Field Soil

(0.05-0.10 m

depth)

49.0 g/dm³ - - 38 [5]

Field Soil

(0.05-0.10 m

depth)

43.0 g/dm³ - - 33 [5]

Field Soil

(0.10-0.15 m

depth)

With organic

material
- - 9 [5]

Field Soil

(0.10-0.15 m

depth)

Without

organic

material

- - 5 [5]

Field Soil

(0.15-0.20 m

depth)

With organic

material
- - 9 [5]

Field Soil

(0.15-0.20 m

depth)

Without

organic

material

- - 5 [5]

Rice

Rhizosphere

Soil

5.84 g/kg 7.1 46.5 12 [5]

General Soil - - - 90 - 180
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Red Oxisol - - - 54 [4]

Photodegrad

ation on soil
- - - 4.65 [6]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of oxadiazon's environmental

fate. The following sections outline the typical experimental protocols for key studies.

Soil Adsorption/Desorption Study (Batch Equilibrium
Method - OECD 106)
This method is used to determine the adsorption of oxadiazon to soil particles.

Materials:

Test soil, air-dried and sieved (<2 mm).

¹⁴C-labeled oxadiazon (for high precision).

0.01 M CaCl₂ solution.

Centrifuge tubes.

Shaker.

Liquid Scintillation Counter (LSC) or High-Performance Liquid Chromatography (HPLC).

Procedure:

Soil Equilibration: Weigh a known amount of soil (e.g., 2 g) into centrifuge tubes. Add a

specific volume of 0.01 M CaCl₂ solution (e.g., 5 mL) and shake overnight to equilibrate the

soil.

Spiking: Prepare a stock solution of ¹⁴C-oxadiazon in a suitable solvent. Add a known

amount of the stock solution to the soil slurry to achieve the desired initial concentration.
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Equilibration: Shake the tubes for a predetermined time (e.g., 24 hours) at a constant

temperature to reach equilibrium. Kinetic studies can be performed by taking samples at

various time points (e.g., 0.5, 1, 3, 5, 24 hours) to determine the time to equilibrium.[7]

Centrifugation: Centrifuge the tubes to separate the soil from the aqueous phase.

Analysis: Analyze the concentration of oxadiazon in the supernatant using LSC or HPLC.

The amount of oxadiazon adsorbed to the soil is calculated by the difference between the

initial and final concentrations in the solution.

Data Analysis: The adsorption data is typically fitted to the Freundlich or Langmuir isotherm

models to calculate the adsorption coefficients (Kf, Kd, Koc).

Soil Degradation Study (Aerobic - OECD 307)
This study evaluates the rate and pathway of oxadiazon degradation in soil under aerobic

conditions.

Materials:

Test soil, fresh, sieved (<2 mm), and with known characteristics.

¹⁴C-labeled oxadiazon.

Incubation vessels (e.g., biometer flasks) that allow for aeration and trapping of volatile

compounds.

Trapping solutions for CO₂ (e.g., NaOH or KOH).

Controlled environment chamber (constant temperature and humidity).

Extraction solvents.

Analytical instrumentation (LSC, HPLC, GC-MS).

Procedure:
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Soil Preparation and Treatment: A known amount of fresh soil is brought to a specific

moisture content (e.g., 40-60% of water holding capacity). The soil is then treated with ¹⁴C-

oxadiazon.

Incubation: The treated soil is placed in the incubation vessels and incubated in the dark at a

constant temperature (e.g., 20-25°C) for a period of up to 120 days.[2][8][9][10] A continuous

flow of CO₂-free, humidified air is passed through the flasks.

Sampling: At specified time intervals, replicate soil samples are removed for analysis.

Extraction and Analysis: Soil samples are extracted with appropriate solvents to recover

oxadiazon and its transformation products. The extracts are analyzed by HPLC or GC-MS to

identify and quantify the parent compound and metabolites. The amount of ¹⁴CO₂ evolved is

determined by LSC of the trapping solution.

Data Analysis: The dissipation of oxadiazon over time is used to calculate the degradation

half-life (DT50) using first-order kinetics. A mass balance is performed to account for the

applied radioactivity.

Soil Column Leaching Study
This study assesses the mobility and potential for leaching of oxadiazon through the soil

profile.

Materials:

Glass or PVC columns.

Test soil, air-dried and sieved (<2 mm).

Artificial rainwater (e.g., 0.01 M CaCl₂).

¹⁴C-labeled oxadiazon.

Fraction collector.

Analytical instrumentation (LSC, HPLC).
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Procedure:

Column Packing: The columns are uniformly packed with the test soil to a specific bulk

density.

Saturation: The soil columns are pre-wetted with artificial rainwater from the bottom up to

ensure saturation and then allowed to drain.

Application: A known amount of ¹⁴C-oxadiazon is applied to the top of the soil column.

Leaching: A constant flow of artificial rainwater is applied to the top of the column at a

controlled rate to simulate rainfall.

Leachate Collection: The leachate is collected in fractions over a specific period.

Soil Sectioning: After the leaching period, the soil column is carefully pushed out and

sectioned into segments of defined depth.

Analysis: The leachate fractions and the soil segments are analyzed for the concentration of

oxadiazon and its metabolites using LSC and/or HPLC.

Data Analysis: A mass balance is calculated to determine the distribution of the applied

radioactivity in the leachate and soil profile. This data provides an indication of the leaching

potential of the herbicide.

Visualizations of Key Processes
Fate and Transport Pathways of Oxadiazon in Soil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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